Cas no 894057-44-4 (2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 894057-44-4
• MF: C₁₉H₁₃F₃N₆OS
• MW: 430.406331777573
• CID: 6287497
• PubChem ID: 18572297
• Update Time: 2025-10-31

2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide
• AKOS024654285
• 2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(4-(trifluoromethyl)phenyl)acetamide
• 2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-N-[4-(trifluoromethyl)phenyl]acetamide
• F2507-0340
• 894057-44-4
• 2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-[4-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C19H13F3N6OS/c20-19(21,22)13-3-5-14(6-4-13)24-17(29)11-30-18-26-25-16-8-7-15(27-28(16)18)12-2-1-9-23-10-12/h1-10H,11H2,(H,24,29)
• InChI Key： OVKSCKZRVNBLDV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(F)(F)F)=CC=1)=O)C1=NN=C2C=CC(C3C=NC=CC=3)=NN21

Computed Properties

• Exact Mass: 430.08236472g/mol
• Monoisotopic Mass: 430.08236472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide

Introduction to Compound with CAS No. 894057-44-4 and Product Name: 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide

The compound with the CAS number 894057-44-4 and the product name 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of heterocyclic derivatives that have been extensively studied for their potential therapeutic applications.

At the core of this compound's structure lies a complex arrangement of nitrogen-containing heterocycles, including a pyridazine ring and a triazole ring. These rings are interconnected through a sulfur bridge, which enhances the molecule's stability and reactivity. The presence of a pyridin-3-yl group further contributes to its chemical diversity, allowing for various interactions with biological targets. The N-terminal acetamide moiety and the trifluoromethyl group at the phenyl ring add additional layers of functionality, influencing both the compound's solubility and its metabolic stability.

Recent research in medicinal chemistry has highlighted the importance of such multifunctional compounds in drug discovery. The combination of different pharmacophoric elements in this molecule makes it a versatile scaffold for developing novel therapeutic agents. Specifically, the triazole-pyridazine scaffold has been shown to exhibit inhibitory activity against several enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders.

One of the most intriguing aspects of this compound is its potential as an anticancer agent. Studies have demonstrated that molecules containing similar triazole-pyridazine structures can interfere with critical signaling pathways involved in tumor growth and progression. The sulfur bridge in this compound's structure is particularly noteworthy, as it has been shown to enhance binding affinity to certain protein targets. This feature is crucial for developing drugs that can effectively inhibit disease-causing proteins without affecting normal cellular processes.

In addition to its anticancer potential, this compound has also shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. The pyridin-3-yl group and the trifluoromethylphenylacetamide moiety contribute to its anti-inflammatory properties by modulating key inflammatory pathways. Preclinical studies have indicated that this compound can reduce levels of pro-inflammatory cytokines and inhibit the activity of enzymes such as COX-2 and LOX.

The trifluoromethyl group is a common feature in many modern pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. In this compound, the trifluoromethylphenylacetamide moiety not only improves pharmacokinetic properties but also contributes to its selectivity for specific biological targets. This is particularly important in drug development, where selectivity minimizes side effects and maximizes therapeutic efficacy.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases. The structural features of this molecule allow it to interact with neuronal receptors and enzymes involved in processes such as neurotransmitter release and synaptic plasticity. Research suggests that compounds with similar scaffolds can help protect against neurotoxicity and slow down disease progression in conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfur bridge between the triazole and pyridazine rings is particularly challenging, requiring specialized methodologies to achieve optimal results. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for moving from laboratory research to clinical applications.

One of the key challenges in developing new drugs is optimizing their pharmacokinetic properties. This compound has been designed with considerations for solubility, bioavailability, and metabolic stability, all of which are critical factors in determining its effectiveness as a therapeutic agent. Computational modeling techniques have been employed to predict how this molecule will behave within biological systems, allowing researchers to make informed modifications before conducting expensive experimental trials.

The growing body of research on heterocyclic compounds underscores their importance in modern drug discovery. Molecules like 2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-4-(trifluoromethyl)phenylacetamide exemplify how structural complexity can lead to novel biological activities with significant therapeutic potential. As research continues to uncover new applications for these compounds, their role in addressing some of humanity's most pressing health challenges will undoubtedly expand.

In conclusion, the compound with CAS number 894057-44-4 represents a promising candidate for further development in pharmaceuticals. Its unique structural features, combined with preliminary findings from preclinical studies, suggest that it may have applications across multiple therapeutic areas. Continued research into its mechanisms of action and optimization of its pharmacokinetic properties will be essential for realizing its full potential as a therapeutic agent.